Cas no 60166-43-0 (1,4-Dimethyl-1H-1,2,3-triazole)

• Product Name: 1,4-Dimethyl-1H-1,2,3-triazole
• CAS No: 60166-43-0
• MF: C₄H₇N₃
• MW: 97.1184799671173
• MDL: MFCD25976433
• CID: 1090644
• PubChem ID: 15257142
• Update Time: 2025-10-29

1,4-Dimethyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethyl-1H-1,2,3-triazole
• 1,4-dimethyltriazole
• 1,4-dimethyl-1,2,3-triazol
• 1,4-dimethyl-1,2,3-triazole
• 1,4-dimethyl-1H-[1,2,3]triazole
• 3,5-dimethyltriazole
• AK143518
• QC-3629
• RW4009
• SureCN434999
• 1H-1,2,3-Triazole,1,4-dimethyl-
• OJAWOLWHEQUTDE-UHFFFAOYSA-N
• FCH2419062
• AX8282775
• CS-0061354
• AS-60137
• MFCD25976433
• DA-30217
• 60166-43-0
• AKOS022176107
• DTXSID90570560
• SY116744
• O10352

• MDL： MFCD25976433
• Inchi： 1S/C4H7N3/c1-4-3-7(2)6-5-4/h3H,1-2H3
• InChI Key： OJAWOLWHEQUTDE-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C)N=N1

Computed Properties

• Exact Mass: 97.063997236g/mol
• Monoisotopic Mass: 97.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.7

1,4-Dimethyl-1H-1,2,3-triazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD264612)

Additional information on 1,4-Dimethyl-1H-1,2,3-triazole

Recent Advances in the Study of 1,4-Dimethyl-1H-1,2,3-triazole (CAS: 60166-43-0) in Chemical Biology and Pharmaceutical Research

The compound 1,4-Dimethyl-1H-1,2,3-triazole (CAS: 60166-43-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its unique triazole ring structure, has been explored for its potential as a pharmacophore in various therapeutic agents. Recent studies have highlighted its role in modulating biological pathways, enhancing drug efficacy, and improving pharmacokinetic properties.

One of the key areas of research involving 1,4-Dimethyl-1H-1,2,3-triazole is its application in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, leading to the identification of promising lead candidates for further preclinical evaluation.

In addition to its role in kinase inhibition, 1,4-Dimethyl-1H-1,2,3-triazole has been investigated for its potential in antimicrobial applications. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted the compound's efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This finding opens new avenues for the development of novel antimicrobial agents to address the growing threat of antibiotic resistance.

Another notable advancement is the use of 1,4-Dimethyl-1H-1,2,3-triazole in the synthesis of bioorthogonal probes for chemical biology studies. A 2024 study in Angewandte Chemie International Edition described the development of triazole-based probes that enable real-time imaging of cellular processes. These probes leverage the compound's stability and reactivity under physiological conditions, making them valuable tools for studying dynamic biological systems. The study also emphasized the potential of these probes in diagnostic applications, particularly in the early detection of diseases such as cancer and neurodegenerative disorders.

Despite these promising developments, challenges remain in the optimization of 1,4-Dimethyl-1H-1,2,3-triazole-based compounds for clinical use. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further research. Recent efforts have focused on the use of computational modeling and high-throughput screening to identify derivatives with improved pharmacological profiles. For instance, a 2023 study in ACS Chemical Biology employed molecular docking and dynamics simulations to predict the binding modes of triazole derivatives, providing insights for rational drug design.

In conclusion, 1,4-Dimethyl-1H-1,2,3-triazole (CAS: 60166-43-0) represents a versatile scaffold with broad applications in chemical biology and pharmaceutical research. Recent studies have underscored its potential in drug discovery, antimicrobial therapy, and bioorthogonal chemistry. Continued research efforts aimed at optimizing its properties and expanding its applications are expected to yield significant breakthroughs in the coming years. The compound's unique chemical features and biological activities make it a valuable asset in the pursuit of novel therapeutic and diagnostic tools.